POLONIUM (210) CHLORIDE

• CAS No.: 10026-02-5
• Molecular Formula: Cl4Po
• Molecular Weight: 350.8 g/mol
• InChI: InChI=1S/4ClH.Po/h4*1H;/q;;;;+4/p-4
• InChI Key: ZEHJQFZMRFDWTH-UHFFFAOYSA-J
• Canonical SMILES: Cl[Po](Cl)(Cl)Cl

Description

Polonium (210) Chloride is a compound of polonium, a rare and highly radioactive element discovered by Marie and Pierre Curie in 1898. Polonium (210) is an isotope of polonium with a half-life of 138.4 days, making it the longest-lived naturally occurring isotope of polonium . This compound is known for its extreme radioactivity and toxicity, primarily due to the emission of alpha particles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Polonium (210) Chloride can be synthesized by reacting polonium metal with chlorine gas. The reaction is typically carried out in a controlled environment to prevent the release of radioactive materials. The reaction can be represented as:

$$\text{Po} + \text{Cl}_2 \rightarrow \text{PoCl}_2$$Po+Cl2​→PoCl2​

Industrial Production Methods: Polonium (210) is produced artificially by irradiating bismuth-209 with neutrons in a nuclear reactor, resulting in the formation of bismuth-210, which decays to polonium (210) through beta decay . The polonium (210) is then extracted and purified to produce this compound.

Chemical Reactions Analysis

Types of Reactions: Polonium (210) Chloride undergoes various chemical reactions, including:

Oxidation: Polonium can exist in multiple oxidation states, including +2 and +4.

Reduction: this compound can be reduced to polonium metal using reducing agents such as hydrogen gas.

Substitution: this compound can undergo substitution reactions with other halides to form different polonium halides.

Common Reagents and Conditions:

Oxidation: Chlorine gas or other oxidizing agents.

Reduction: Hydrogen gas or other reducing agents.

Substitution: Halide salts such as sodium chloride or potassium bromide.

Major Products Formed:

Oxidation: Polonium tetrachloride (PoCl$_4$).

Reduction: Polonium metal (Po).

Substitution: Polonium bromide (PoBr$_2$), Polonium iodide (PoI$_2$).

Scientific Research Applications

Polonium (210) Chloride has several scientific research applications, including:

Chemistry: Used as a tracer to study chemical reactions and processes due to its radioactivity.

Biology: Utilized in biological research to study the effects of alpha radiation on living organisms.

Medicine: Investigated for its potential use in targeted alpha therapy (TAT) for cancer treatment.

Industry: Employed in static eliminators and as a heat source in radioisotope thermoelectric generators (RTGs) for space missions.

Mechanism of Action

Polonium (210) Chloride exerts its effects primarily through the emission of alpha particles. These particles have high energy but low penetration power, causing significant damage to cells and tissues upon direct contact . The molecular targets include DNA and other cellular components, leading to cell death and tissue damage .

Comparison with Similar Compounds

• Polonium (210) Bromide (PoBr$_2$)
• Polonium (210) Iodide (PoI$_2$)
• Polonium (210) Oxide (PoO$_2$)

Comparison: Polonium (210) Chloride is unique due to its high volatility and ability to form stable chloride complexes in solution . Compared to other polonium compounds, it is more commonly used in industrial applications such as static eliminators and RTGs . Its chemical properties, such as solubility and reactivity, also differ from those of polonium bromide and polonium iodide, making it suitable for specific research and industrial purposes .